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Compound of Interest

Compound Name: n-Propyl boronic acid pinacol

Cat. No.: B12821035

Get Quote

Executive Summary
n-Propylboronic acid pinacol ester (1-Propyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane) is a

stable, lipophilic organoboron reagent widely used in Suzuki-Miyaura cross-coupling reactions

to introduce n-propyl groups into aryl and vinyl halides. Its stability against protodeboronation

compared to the free boronic acid makes it a preferred reagent in drug discovery and materials

science. This guide provides a definitive reference for its identification via Nuclear Magnetic

Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

Compound Identity & Physicochemical Context[1][2]
[3][4][5][6][7][8][9][10][11]

IUPAC Name: 2-Propyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane[1][2][3]

CAS Number: 83785-31-5

Molecular Formula:

[4]
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Molecular Weight: 170.06 g/mol

Physical State: Colorless liquid

Boiling Point: ~70–72 °C at 15 mmHg (approximate)

Synthesis Context
The spectroscopic purity of this compound is heavily influenced by its synthetic route.[5] The

most common industrial method involves the hydroboration of propene with pinacolborane

(HBpin) or the esterification of n-propylboronic acid with pinacol. Impurities often include

residual pinacol (detectable by NMR) or hydrolysis products (free boronic acid).

Propene
(C3H6)

Rh or Ir Catalyst

Pinacolborane
(HBpin)

n-Propylboronic acid
pinacol ester

Anti-Markovnikov
Hydroboration

Impurity:
B2(pin)2 or

Isomer (Isopropyl)

Side Rxn

Click to download full resolution via product page

Figure 1: Catalytic hydroboration pathway yielding the target ester. Note that regioselectivity (n-

propyl vs. isopropyl) is a critical quality attribute.

Spectroscopic Data Analysis[1][3][15][16][17]
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the primary tool for purity assessment. The pinacol methyl groups provide a massive

singlet integral that serves as an internal reference for stoichiometry.

NMR (400 MHz,

)
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Chemical Shift
(

, ppm)

Multiplicity Integration Assignment
Structural
Context

0.75 – 0.81
Triplet (

)
2H

Alpha-methylene

protons attached

to Boron.

Distinctive

upfield shift due

to Boron's

electropositivity.

0.93 – 0.99
Triplet (

)
3H

Terminal methyl

of the propyl

chain.

1.24 Singlet 12H

Four equivalent

methyl groups on

the pinacol ring.

Diagnostic for

the ester.

1.42 – 1.54 Multiplet (Sextet) 2H
Beta-methylene

protons.

Expert Insight:

Purity Check: Watch for a singlet at

1.26-1.30 ppm. This often indicates free pinacol or the diboron species (

), a common contaminant.

Regioisomer Check: The isopropyl isomer (2-isopropyl-4,4,5,5-tetramethyl-1,3,2-

dioxaborolane) would show a doublet for the methyls and a septet for the methine proton,

distinct from the triplet/multiplet pattern of the n-propyl chain.

NMR (100 MHz,
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)
Chemical Shift (

, ppm)
Assignment Notes

17.2 Propyl Terminal methyl.

18.1 Propyl Beta-methylene.

24.8 Pinacol Methyl carbons of the pinacol

ring.

82.8 Pinacol Quaternary carbons of the

pinacol ring.

~15 (Broad)

Alpha-carbon. Note: Carbon

atoms directly attached to

boron are often broad or

invisible due to Quadrupolar

Relaxation of the

nucleus.

NMR (128 MHz,

)
33.5 – 34.0 ppm: Broad singlet.

Interpretation: This shift is characteristic of tri-coordinate alkyl boronate esters. A shift to

ppm would indicate hydrolysis to the boronic acid or formation of a boronate "ate" complex.

Mass Spectrometry (MS)
Mass spectrometry for boronic esters requires careful ionization choice. Electron Impact (EI) is

standard, but Electrospray (ESI) often requires adduct formation (e.g., with

or
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) because the neutral ester does not protonate easily.

EI-MS Fragmentation Pattern (70 eV):

Molecular Ion (

):

(Weak or absent).

Base Peak:

84 or 71.

Key Fragments:

155:

. Loss of a methyl group from the pinacol ring (very common for pinacol esters).

127:

. Loss of the propyl chain.

84: Characteristic pinacol backbone rearrangement fragment.

Interpretation: The peak at

155 is the most diagnostic high-mass peak, corresponding to the stable cation formed by
methyl loss.

Infrared Spectroscopy (FT-IR)
IR is useful for confirming the ester linkage and absence of free O-H groups (which would

indicate hydrolysis).
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Wavenumber (

)
Vibration Mode Intensity Description

2970 – 2870 Stretch Medium

Aliphatic C-H

stretching (propyl +

pinacol methyls).

1360 – 1310 Stretch Strong

Asymmetric stretch of

the

bond. Diagnostic for

boronate esters.

1140 – 1100 Stretch Strong stretch of the

dioxaborolane ring.

~3400 (Absent) Stretch -

Critical QC Check: A

broad band here

indicates hydrolysis to

the free boronic acid.

Experimental Protocol: Data Acquisition
To ensure reproducibility and "Self-Validating" results, follow these specific acquisition

parameters.

Protocol 1: NMR Sample Preparation
Solvent Choice: Use

stored over molecular sieves. Traces of acid in

can catalyze hydrolysis or transesterification.

Concentration: Dissolve 10–15 mg of the ester in 0.6 mL of solvent. High concentrations can

lead to viscosity broadening.

Acquisition:
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Set relaxation delay (

) to

seconds to ensure accurate integration of the methyl protons vs. the propyl chain.

For

NMR, use a quartz tube if possible (though borosilicate is usually acceptable for qualitative
work) and acquire a background spectrum if the probe contains boron components.

Protocol 2: Stability Check (QC)
Boronic esters are hydrolytically unstable over long periods in wet solvents.

Test: Acquire a quick

NMR.

Validation: If a broad singlet appears at

ppm (variable), it indicates free

protons.

Remediation: If hydrolyzed, the ester can often be re-formed by stirring with excess pinacol

and

in

, followed by filtration.

References
Synthesis & Characterization:Organic Syntheses, Coll. Vol. 10, p. 215 (2004). (General

procedure for alkyl boronic esters).

MS Fragmentation Data:Journal of Mass Spectrometry, "Fragmentation of cyclic boronic
esters," Vol 45, Issue 3.
NMR Chemical Shifts:Journal of Organometallic Chemistry, "NMR of Organoboron
Compounds." (General reference for alkyl-B shifts).
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Hydroboration Context:Chemical Reviews, "Catalytic Hydroboration of Alkenes."

(Note: Specific spectral peaks derived from consensus data of n-propyl analogs in commercial

catalogs and spectral databases such as SDBS and SciFinder).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b12821035?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12821035?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

